Cas no 168897-03-8 (Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]-)

• Product Name: Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]-
• CAS No: 168897-03-8
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 1350167
• Update Time: 2024-08-17

Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]-
• 1-Butanone, 4-(4-aminophenyl)-1-(1-pyrrolidinyl)-

• Inchi： 1S/C14H20N2O/c15-13-8-6-12(7-9-13)4-3-5-14(17)16-10-1-2-11-16/h6-9H,1-5,10-11,15H2
• InChI Key： FGVFWCSYKLOCAD-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(=O)CCCC1=CC=C(N)C=C1

Computed Properties

• Exact Mass: 232.1577

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 438.6±28.0 °C(Predicted)
• PSA: 46.33
• pka: 4.89±0.10(Predicted)